2-chloro-N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-6-fluorobenzamide

• IUPAC Name: 2-chloro-N-[2-[1-(3,4-dimethylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-6-fluorobenzamide
• InChI: InChI=1S/C24H19ClFN7O2/c1-12-7-8-15(9-13(12)2)32-21-16(11-27-32)22(34)30-24(29-21)33-19(10-14(3)31-33)28-23(35)20-17(25)5-4-6-18(20)26/h4-11H,1-3H3,(H,28,35)(H,29,30,34)
• InChI Key: KNWACCLTFCTYJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)C5=C(C=CC=C5Cl)F)C
• Molecular Formula: C24H19ClFN7O2
• Molecular Weight: 491.9 g/mol

Description

2-chloro-N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-6-fluorobenzamide is a useful research compound. Its molecular formula is C24H19ClFN7O2 and its molecular weight is 491.91. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Compounds

Rahmouni et al. (2014) detail the synthesis of various novel compounds including isoxazolines and isoxazoles derived from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. These compounds were prepared through an intramolecular cyclization process and could have implications for the development of new materials or pharmaceuticals (Rahmouni et al., 2014).

Catalytic Actions

Miyashita et al. (1990) explored the catalytic action of azolium salts in the aroylation of 4-Chloro-1H-pyrazolo[3,4-d]pyrimidines with aromatic aldehydes. This research provides insights into novel catalytic processes that can be applied in chemical synthesis (Miyashita et al., 1990).

Biological and Pharmacological Research

Anticancer Activity

Several studies have investigated the anticancer properties of compounds related to pyrazolo[3,4-d]pyrimidine. For example, Kandeel et al. (2012) synthesized a series of pyrazolo[3,4-d]pyrimidines and tested them for antitumor activity, finding some compounds with potent effects (Kandeel et al., 2012). Abdellatif et al. (2014) also reported on the synthesis and anticancer activity of new pyrazolo[3,4-d]pyrimidin-4-one derivatives, revealing significant antitumor effects in certain compounds (Abdellatif et al., 2014).

Antioxidant Properties

El‐Mekabaty (2015) conducted research on new heterocycles incorporating the pyrazolo-[3,4-D]Pyrimidin-4-One moiety, which showed antioxidant activity nearly equivalent to that of ascorbic acid in some compounds (El‐Mekabaty, 2015).

Structural and Material Science Research

Structural Characterization

Kariuki et al. (2021) focused on the synthesis and structural characterization of isoxazole and thiazole derivatives, providing valuable data for the understanding of molecular structures and interactions in related compounds (Kariuki et al., 2021).